![molecular formula C7H5ClO B042229 3-Chlorobenzaldehyde CAS No. 587-04-2](/img/structure/B42229.png)
3-Chlorobenzaldehyde
Overview
Description
3-Chlorobenzaldehyde (3-CB) is an organic compound used in a variety of scientific research applications. It is a colorless, crystalline solid with a sweet, bitter taste and a faint, aromatic odor. 3-CB is a versatile intermediate in organic synthesis and has been used in the manufacture of dyes, pharmaceuticals, and agrochemicals. It is also used as a reagent in the synthesis of other compounds. 3-CB has been studied extensively for its biological activity, biochemical and physiological effects, and pharmacodynamics.
Scientific Research Applications
Preparation of Derivatives : It is used in the preparation of 2-substituted 3-chlorobenzaldehydes and their derivatives (Aksjonova et al., 2012).
Radiation Induced Decomposition : The position of the chloride on the aromatic ring influences the degradation process of chlorobenzaldehydes, leading to the formation of chloride ions, formaldehyde, and a mix of acids (Bekbölet & Getoff, 1999).
Photocatalytic Degradation : Photocatalytic degradation of chlorobenzaldehydes using TiO2 results in the formation of chloride ions and formaldehyde (Bekböle & Getoff, 1998).
Crystal Structure : 3-Chloro-N′-(2-chlorobenzylidene)benzohydrazide, derived from 2-chlorobenzaldehyde, has a notable crystal structure with chains along the c-axis (Lei & Fu, 2011).
Electrochemical Analysis : p-Cl-BAINH, a derivative, exhibits distinct cathodic peaks in different pH solutions due to the reductive cleavage of N-N linkage and reduction of the formed amide (Reddy & Rao, 1988).
Cannizzaro Reaction : This compound is used in the Cannizzaro reaction to produce 2-chlorobenzoic acid and 2-chlorobenzyl alcohol (Phonchaiya et al., 2009).
Direct Oxidation Studies : Research has focused on the oxidation of o-chlorotoluene to o-chlorobenzaldehyde, optimizing reaction conditions for maximum efficiency (Vaze et al., 1999).
Synthesis of Derivatives : The synthesis of 4-chlorobenzaldehyde with high yield using specific conditions has been documented (Zhang, 2010).
Optical Nonlinearity in Cadmium Halides : 2-chlorobenzaldehyde thiosemicarbazone, a new Schiff base ligand, shows second-order optical nonlinearity in cadmium halides (Tian et al., 1997).
Molecular Structure Analysis : An electron-diffraction study on the molecular structure of 2-chlorobenzaldehyde provided insights into its conformers (Schāfer et al., 1976).
Mechanism of Action
Target of Action
3-Chlorobenzaldehyde primarily targets the lysosomal cysteine protease, cathepsin B . Cathepsin B is an intracellular lysosomal cysteine protease that plays multiple roles in physiological and pathological processes . It is involved in intracellular protein turnover, antigen processing, proenzyme activation, hormone maturation, and epidermal homeostasis . Overexpression of cathepsin B has been observed in various malignancies .
Mode of Action
This compound interacts with cathepsin B and inhibits its activity . Among the differently functionalized semicarbazones and thiosemicarbazones, chloro-substituted compounds have been found to inhibit cathepsin B most effectively . The designed derivatives have been found to be competitive inhibitors to cathepsin B .
Biochemical Pathways
The inhibition of cathepsin B by this compound affects the biochemical pathways associated with this enzyme. Cathepsin B is involved in the turnover of misfolded proteins and the generation of antigenic peptides . Therefore, the inhibition of cathepsin B can impact these processes.
Pharmacokinetics
Its physical properties such as boiling point (213-214 °c), melting point (9-12 °c), and density (1241 g/mL at 25 °C) have been reported . These properties can influence the compound’s bioavailability and pharmacokinetics.
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the inhibition of cathepsin B activity . This can potentially affect the physiological and pathological processes in which cathepsin B is involved, including protein turnover, antigen processing, and hormone maturation .
Action Environment
It is known that the polarity of the solvent can influence the ir spectra of compounds, which may indirectly affect the interaction between this compound and its target
Safety and Hazards
properties
IUPAC Name |
3-chlorobenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClO/c8-7-3-1-2-6(4-7)5-9/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRWILAKSARHZPR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1074591 | |
Record name | Benzaldehyde, 3-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1074591 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
587-04-2 | |
Record name | 3-Chlorobenzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=587-04-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Benzaldehyde, 3-chloro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000587042 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-CHLOROBENZALDEHYDE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=60107 | |
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Record name | Benzaldehyde, 3-chloro- | |
Source | EPA Chemicals under the TSCA | |
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Record name | Benzaldehyde, 3-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1074591 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-chlorobenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.726 | |
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Record name | 3-CHLOROBENZALDEHYDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QPX6TA6X3R | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 3-Chlorobenzaldehyde?
A1: The molecular formula of this compound is C₇H₅ClO, and its molecular weight is 140.57 g/mol.
Q2: What are the key spectroscopic features of this compound?
A2: this compound exhibits characteristic peaks in various spectroscopic analyses. For instance, its infrared (IR) spectrum shows a strong absorption band around 1700 cm⁻¹ due to the stretching vibration of the carbonyl (C=O) group []. Additionally, the aromatic ring system contributes to characteristic peaks in both ¹H NMR and ¹³C NMR spectra [, ].
Q3: Is this compound stable in aqueous solutions?
A3: this compound can undergo photoinduced degradation when exposed to UV light in aerated aqueous solutions. This process leads to the formation of chloride and formaldehyde via homolytic cleavage [].
Q4: Does the position of the chlorine atom influence the stability of Chlorobenzaldehyde isomers?
A4: Yes, the position of the chlorine atom influences the degradation rate of chlorinated benzaldehydes. Under UV irradiation, 4-Chlorobenzaldehyde degrades the fastest, followed by 2-Chlorobenzaldehyde and then this compound [].
Q5: Can this compound be used in organic synthesis?
A5: Yes, this compound serves as a valuable starting material in various organic reactions. For example, it can be used to synthesize 2-substituted 3-chlorobenzaldehydes via ortho-lithiation [] and participates in Mannich reactions with aromatic amines and ketones to yield 1-aryl-3-arylamino[3-chlorophenyl]acetone derivatives [].
Q6: Are there any catalytic applications of this compound derivatives?
A6: Yes, a Cd(II) coordination polymer derived from a dicarboxylic ligand containing a 3-chlorophenyl group demonstrates catalytic activity in the coupling reaction of benzaldehyde, phenylacetylene, and piperidine [].
Q7: Have computational methods been used to study this compound?
A7: Yes, molecular orbital constrained gas electron diffraction studies have been employed to investigate the internal rotation in this compound [, ].
Q8: How does the presence of a chlorine atom at the 3-position affect the biological activity of benzaldehyde?
A8: The presence and position of substituents on the benzaldehyde ring significantly influences its biological activity. For example, this compound exhibits potent spatial repellency and toxicity against Aedes aegypti mosquitoes, surpassing the activity of its parent compound, benzaldehyde [].
Q9: Do structural modifications of this compound impact its interaction with biological targets?
A9: Yes, introducing various substituents to the benzaldehyde core, including this compound, can significantly alter its biological activities. For example, replacing the chlorine atom with a phenoxy group leads to a substantial increase in repellency against Aedes aegypti mosquitoes []. This highlights the importance of SAR studies for optimizing desired biological effects.
Q10: Are there specific formulation strategies to enhance the stability or delivery of this compound?
A10: While the provided research doesn't delve into specific formulation strategies for this compound, its application in various reactions suggests potential for developing stable formulations. Further research could explore encapsulation techniques or the use of suitable excipients to improve stability and solubility for specific applications.
Q11: What are the safety considerations associated with handling this compound?
A11: Like many chemicals, this compound requires careful handling. While specific safety data isn't detailed in the provided research, it's essential to follow standard laboratory safety protocols, including wearing appropriate personal protective equipment and handling the compound in a well-ventilated area.
Q12: What analytical techniques are commonly employed to characterize and quantify this compound?
A12: Researchers commonly use various analytical methods for studying this compound. These include spectroscopic techniques like IR and NMR [, , ], chromatographic methods such as HPLC and GC [, ], and mass spectrometry for structural identification [, ].
Q13: What is known about the environmental fate and degradation of this compound?
A13: this compound can be degraded in the environment, particularly through photodegradation upon UV exposure in water []. This process can lead to the formation of less harmful byproducts. Further research can elucidate its degradation pathways and potential impact on various ecosystems.
Q14: Are there alternative compounds with similar properties to this compound?
A15: Research highlights that modifying the benzaldehyde structure with different substituents leads to diverse biological activity profiles []. For example, 3-phenoxybenzaldehyde exhibits greater repellency against mosquitoes compared to this compound. Identifying suitable alternatives depends on the specific application and desired properties.
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